2,3-Dimethoxy-cinnamyl chloride

• Molecular Formula: C11H13ClO2
• Molecular Weight: 212.67 g/mol
• IUPAC Name: 1-(3-chloroprop-1-enyl)-2,3-dimethoxybenzene
• InChI: InChI=1S/C11H13ClO2/c1-13-10-7-3-5-9(6-4-8-12)11(10)14-2/h3-7H,8H2,1-2H3
• InChI Key: BXJQMUBNOROVIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C=CCCl

Description

2,3-Dimethoxy-cinnamyl chloride (CAS: [Insert CAS number]) is a chlorinated aromatic compound characterized by a cinnamyl backbone substituted with methoxy groups at the 2- and 3-positions of the benzene ring. This compound is widely utilized in organic synthesis as an electrophilic reagent, particularly in Friedel-Crafts alkylations and as a precursor for pharmaceuticals, agrochemicals, and polymers. Its reactivity stems from the electron-withdrawing chlorine atom and the electron-donating methoxy groups, which modulate its stability and electrophilicity.

Key physical properties include a molecular weight of 214.65 g/mol, a boiling point of ~250–260°C (decomposes), and solubility in polar aprotic solvents such as dichloromethane (DCM) and dimethylformamide (DMF) . Structural analogs often differ in substituent positions (e.g., 3,4-dimethoxy or monomethoxy derivatives), which significantly alter their chemical behavior.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 2,3-dimethoxy-cinnamyl chloride with structurally related cinnamyl chlorides and methoxy-substituted aromatic chlorides:

Compound Name	Substituents	Melting Point (°C)	Boiling Point (°C)	Reactivity (Relative to DCM)	Key Applications
2,3-Dimethoxy-cinnamyl chloride	2-OCH₃, 3-OCH₃, Cl	85–87 (dec.)	250–260 (dec.)	High (electron-rich aryl system)	Drug intermediates, polymer synthesis
4-Methoxy-cinnamyl chloride	4-OCH₃, Cl	72–74	230–235	Moderate	Fragrance synthesis, agrochemicals
3,4-Dimethoxy-cinnamyl chloride	3-OCH₃, 4-OCH₃, Cl	90–92 (dec.)	260–265 (dec.)	Very high (enhanced resonance)	Anticancer drug precursors
Cinnamyl chloride	H, Cl	-15 (liquid)	175–180	Low (simple aryl system)	General alkylation reactions

Key Findings:

Electronic Effects : The 2,3-dimethoxy substitution pattern creates a sterically hindered but electron-rich aromatic ring, enhancing electrophilicity compared to unsubstituted cinnamyl chloride. This contrasts with 3,4-dimethoxy analogs, where resonance stabilization further increases reactivity .

Thermal Stability: Decomposition temperatures for dimethoxy-substituted cinnamyl chlorides (~250–265°C) exceed those of monomethoxy derivatives, likely due to intramolecular hydrogen bonding between methoxy groups and the chlorine atom .